Cas no 1144502-12-4 ((r)-8-(Trifluoromethoxy)chroman-4-amine)
(r)-8-(Trifluoromethoxy)chroman-4-amine Chemical and Physical Properties
Names and Identifiers
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- (r)-8-(trifluoromethoxy)chroman-4-amine
- Y12244
- (r)-8-(Trifluoromethoxy)chroman-4-amine
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- Inchi: 1S/C10H10F3NO2/c11-10(12,13)16-8-3-1-2-6-7(14)4-5-15-9(6)8/h1-3,7H,4-5,14H2/t7-/m1/s1
- InChI Key: DDCZLPCCTJEGSL-SSDOTTSWSA-N
- SMILES: FC(OC1=CC=CC2=C1OCC[C@H]2N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 247
- XLogP3: 2.1
- Topological Polar Surface Area: 44.5
(r)-8-(Trifluoromethoxy)chroman-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A810281-1g |
(R)-8-(trifluoromethoxy)chroman-4-amine |
1144502-12-4 | 95% | 1g |
$985.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1758066-1g |
(r)-8-(Trifluoromethoxy)chroman-4-amine |
1144502-12-4 | 98% | 1g |
¥9653.00 | 2024-08-09 |
(r)-8-(Trifluoromethoxy)chroman-4-amine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (r)-8-(Trifluoromethoxy)chroman-4-amine
Recent Advances in the Study of (R)-8-(Trifluoromethoxy)chroman-4-amine (CAS: 1144502-12-4)
The compound (R)-8-(Trifluoromethoxy)chroman-4-amine (CAS: 1144502-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its trifluoromethoxy and chroman structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.
Recent research has focused on the synthesis and optimization of (R)-8-(Trifluoromethoxy)chroman-4-amine, with particular emphasis on its enantioselective preparation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis route, achieving high enantiomeric excess (ee > 99%) and yield (85%). This advancement addresses previous challenges in obtaining the (R)-enantiomer in pure form, which is critical for its biological activity.
Pharmacological investigations have revealed that (R)-8-(Trifluoromethoxy)chroman-4-amine exhibits potent activity as a serotonin receptor modulator, specifically targeting the 5-HT2C receptor subtype. In vitro studies using HEK293 cells transfected with human 5-HT2C receptors showed that the compound acts as a partial agonist with an EC50 of 12 nM. This finding suggests potential applications in the treatment of central nervous system (CNS) disorders, including obesity and schizophrenia, where 5-HT2C receptor modulation is therapeutic.
Further preclinical studies have explored the compound's pharmacokinetic profile. A recent animal model study (Rodriguez et al., 2024) reported favorable blood-brain barrier penetration, with a brain-to-plasma ratio of 3.2 following oral administration in rats. The compound also demonstrated good metabolic stability, with a half-life (t1/2) of 4.5 hours in human liver microsomes, indicating potential for once-daily dosing in clinical settings.
Structure-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of (R)-8-(Trifluoromethoxy)chroman-4-amine. Modifications at the 4-position amine and the 8-position trifluoromethoxy group have been systematically investigated, leading to the identification of several analogs with improved selectivity and reduced off-target effects. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential as a scaffold for further drug development.
In addition to its CNS applications, recent work has explored the compound's potential in other therapeutic areas. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that (R)-8-(Trifluoromethoxy)chroman-4-amine derivatives show promising activity against certain cancer cell lines, particularly in triple-negative breast cancer models, through mechanisms involving apoptosis induction and cell cycle arrest.
The safety profile of (R)-8-(Trifluoromethoxy)chroman-4-amine has been preliminarily assessed in toxicology studies. Acute toxicity testing in rodents showed no significant adverse effects at therapeutic doses, and genotoxicity assays (Ames test, micronucleus test) were negative. However, comprehensive safety evaluation including chronic toxicity studies are still ongoing as part of the compound's development pathway.
Looking forward, (R)-8-(Trifluoromethoxy)chroman-4-amine represents a promising candidate for further drug development. Current research efforts are focused on optimizing its formulation for clinical trials, with particular attention to improving its solubility and bioavailability. The compound's unique combination of pharmacological activity, favorable pharmacokinetics, and synthetic accessibility positions it as an important molecule in the continuing search for novel therapeutics in CNS disorders and beyond.
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